[5-(4-Trifluoromethyl-phenyl)-pyridin-2-yl]-methanol

• Molecular Formula: C13H10F3NO
• Molecular Weight: 253.22 g/mol
• IUPAC Name: [5-[4-(trifluoromethyl)phenyl]pyridin-2-yl]methanol
• InChI: InChI=1S/C13H10F3NO/c14-13(15,16)11-4-1-9(2-5-11)10-3-6-12(8-18)17-7-10/h1-7,18H,8H2
• InChI Key: NTNACOBSHUYCER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(C=C2)CO)C(F)(F)F

Description

[5-(4-Trifluoromethyl-phenyl)-pyridin-2-yl]-methanol is a useful research compound. Its molecular formula is C13H10F3NO and its molecular weight is 253.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

178 mg (4.70 mmol) lithium aluminium hydride were given to 5 ml tetrahydrofuran (THF) and stirred at room temperature (r.t.) for 20 min. A solution of 590 mg (2.35 mmol) 5-(4-trifluoromethyl-phenyl)-pyridine-2-carbaldehyde in 5 ml THF was added drop by drop within 15 min., and the mixture stirred for 3 h. 9 ml conc. sodium chloride solution was added slowly at 0° C. and stirring continued for 60 min. The mixture was adjusted to pH=5 by addition of conc. HCl. A formed salt precipitate was isolated by filtration and washed with THF. The combined THF-solutions were evaporated, the residue extracted twice with ethyl acetate, the organic phase dried (sodium sulphate), evaporated, and the obtained material (270 mg, 45%) used without further purification.